N-ethyl-1-(4-methylphenyl)methanesulfonamide

• IUPAC Name: N-ethyl-1-(4-methylphenyl)methanesulfonamide
• InChI: InChI=1S/C10H15NO2S/c1-3-11-14(12,13)8-10-6-4-9(2)5-7-10/h4-7,11H,3,8H2,1-2H3
• InChI Key: QBWKZFUUXDUFGI-UHFFFAOYSA-N
• Canonical SMILES: CCNS(=O)(=O)CC1=CC=C(C=C1)C
• Molecular Formula: C10H15NO2S
• Molecular Weight: 213.30 g/mol

Description

N-Ethyl-1-(4-methylphenyl)methanesulfonamide is a sulfonamide derivative characterized by a methyl-substituted phenyl ring attached to a methanesulfonamide group, with an ethyl substituent on the sulfonamide nitrogen. Sulfonamides are widely studied for their pharmacological and agrochemical applications, owing to their stability, hydrogen-bonding capacity, and tunable electronic properties .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-ethyl-1-(4-methylphenyl)methanesulfonamide typically involves the reaction of 4-methylbenzenesulfonyl chloride with ethylamine. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the process. The reaction conditions usually involve maintaining the temperature at around 0-5°C to control the exothermic nature of the reaction.

Industrial Production Methods: In an industrial setting, the production of N-ethyl-1-(4-methylphenyl)methanesulfonamide can be scaled up by using larger reactors and continuous flow systems. The process involves the same basic reaction but with optimized conditions for higher yield and purity. The product is then purified through recrystallization or distillation.

Types of Reactions:

Oxidation: N-ethyl-1-(4-methylphenyl)methanesulfonamide can undergo oxidation reactions, typically using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: The compound can be reduced using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: It can participate in nucleophilic substitution reactions where the sulfonamide group can be replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products:

Oxidation: The major products are typically sulfonic acids or sulfonates.

Reduction: The major products are amines or alcohols.

Substitution: The major products depend on the nucleophile used, resulting in various substituted sulfonamides.

Scientific Research Applications

Chemistry

N-ethyl-1-(4-methylphenyl)methanesulfonamide serves as an intermediate in the synthesis of various organic compounds. Its unique sulfonamide group enables it to participate in diverse chemical reactions, including:

• Oxidation: Can be oxidized to form sulfone derivatives.
• Reduction: Can yield amine derivatives when reacted with reducing agents like lithium aluminum hydride.
• Substitution Reactions: The methanesulfonamide group can engage in nucleophilic substitutions, leading to various substituted products.

Biology

Research has indicated potential biological activities associated with this compound:

• Antimicrobial Properties: Studies suggest that it may inhibit bacterial growth by interfering with protein synthesis pathways.
• Anti-inflammatory Effects: Preliminary investigations show that it can modulate inflammatory responses, potentially through cytokine inhibition .

Medicine

The pharmaceutical potential of N-ethyl-1-(4-methylphenyl)methanesulfonamide is being explored for:

• Therapeutic Applications: Ongoing research aims to evaluate its efficacy as an anti-inflammatory and analgesic agent in clinical settings .

Case Study:
A study published in a peer-reviewed journal investigated the anti-inflammatory properties of N-ethyl-1-(4-methylphenyl)methanesulfonamide in animal models. Results demonstrated a significant reduction in inflammation markers compared to control groups, suggesting its potential as a novel therapeutic agent for inflammatory diseases .

Industrial Applications

N-ethyl-1-(4-methylphenyl)methanesulfonamide is utilized in various industrial processes:

• Dyes and Pigments Production: Its chemical properties enhance the solubility and stability of dyes, making it valuable in the textile industry.
• Chemical Manufacturing: Used as a building block in synthesizing more complex chemical structures for industrial applications.

Mechanism of Action

The mechanism of action of N-ethyl-1-(4-methylphenyl)methanesulfonamide involves its interaction with specific molecular targets. In biological systems, it can inhibit the activity of certain enzymes by binding to their active sites. This inhibition can lead to various biological effects, such as antimicrobial activity by preventing the synthesis of essential bacterial proteins.

Comparison with Similar Compounds

Substituent Effects on the Sulfonamide Nitrogen

• N-[2-(Diethylamino)ethyl]-1-(4-methylphenyl)methanesulfonamide (Q4Q): Structure: Features a diethylaminoethyl group on the sulfonamide nitrogen. Molecular Formula: C₁₄H₂₄N₂O₂S (MW: 284.42 g/mol). This substitution also introduces tertiary amine functionality, which could influence solubility in acidic environments .
• N-Methyl-1-(4-nitrophenyl)methanesulfonamide: Structure: Nitro group at the para position of the phenyl ring and a methyl group on the sulfonamide nitrogen. Molecular Formula: C₈H₁₀N₂O₄S (MW: 230.24 g/mol). The methyl group on nitrogen may limit steric hindrance compared to ethyl .

Halogen-Substituted Analogs

• N-(4-Bromophenyl)-1-(4-nitrophenyl)methanesulfonamide: Structure: Bromine at the para position of one phenyl ring and nitro on the other. Molecular Formula: C₁₃H₁₁BrN₂O₄S (MW: 371.21 g/mol). Impact: Bromine’s polarizability facilitates halogen bonding, which can stabilize crystal packing.

• 1-Chloro-N-methyl-N-(4-methyl-3-nitrophenyl)methanesulfonamide :

  • Structure : Chloro and nitro substituents on the phenyl ring.
  • Molecular Formula : C₉H₁₁ClN₂O₄S (MW: 278.71 g/mol).
  • Impact : The chloro-nitro combination creates a highly electrophilic aromatic system, favoring nucleophilic aromatic substitution. The methyl group on nitrogen balances steric effects .

Aromatic Ring Modifications

• (E)-1-(4-Halophenyl)-N-[1-(4-Methylphenyl)-1H-Imidazol-4-yl]methanimines :

  • Structure : Halogen (Cl/Br) on the phenyl ring and imidazole moiety.
  • Impact : Halogens influence crystal packing via weak C–H⋯X interactions. For example, bromine increases unit cell parameters (a=8.0720 Å vs. 7.9767 Å for Cl) due to larger atomic radius, demonstrating how halogen choice affects solid-state properties .

• N-(4-Acetylphenyl)-4-methoxybenzenesulfonamide :

  • Structure : Acetyl and methoxy groups on aromatic rings.
  • Impact : Methoxy groups enhance solubility in polar solvents, while acetyl groups introduce ketone functionality for further derivatization. This contrasts with the target compound’s methyl group, which offers simpler hydrophobicity .

Key Data Tables

Table 1: Structural and Physical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties
N-Ethyl-1-(4-methylphenyl)methanesulfonamide	C₁₀H₁₅NO₂S	213.29	Ethyl (N), Methyl (Ph)	Moderate lipophilicity, stable
Q4Q	C₁₄H₂₄N₂O₂S	284.42	Diethylaminoethyl (N), Methyl (Ph)	Enhanced lipophilicity, tertiary amine
N-Methyl-1-(4-nitrophenyl)methanesulfonamide	C₈H₁₀N₂O₄S	230.24	Methyl (N), Nitro (Ph)	Electrophilic aromatic ring
N-(4-Bromophenyl)-1-(4-nitrophenyl)methanesulfonamide	C₁₃H₁₁BrN₂O₄S	371.21	Bromo (Ph), Nitro (Ph)	Halogen bonding, high melting point

Table 2: Impact of Substituents on Reactivity

Substituent Type	Example Compound	Electronic Effect	Reactivity Implications
Electron-Withdrawing	Nitro (e.g., )	Decreases ring electron density	Favors nucleophilic substitution
Electron-Donating	Methoxy (e.g., )	Increases electron density	Enhances electrophilic aromatic substitution
Halogens	Bromo/Chloro (e.g., )	Mixed (inductive vs. resonance)	Stabilizes crystals via weak interactions

Biological Activity

N-ethyl-1-(4-methylphenyl)methanesulfonamide is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article provides a comprehensive overview of its biological activity, including mechanisms of action, therapeutic applications, and relevant research findings.

N-ethyl-1-(4-methylphenyl)methanesulfonamide is characterized by the following chemical structure:

• Molecular Formula : C10H13NO2S
• Molecular Weight : 215.28 g/mol

The biological activity of N-ethyl-1-(4-methylphenyl)methanesulfonamide is primarily attributed to its ability to interact with various molecular targets, including enzymes and receptors. The methanesulfonamide moiety enhances binding affinity, which can modulate the activity of these targets. Specific interactions may lead to anti-inflammatory, analgesic, and potential anticancer effects.

Anti-inflammatory and Analgesic Effects

Research has indicated that methanesulfonamide derivatives exhibit anti-inflammatory properties. For instance, compounds similar to N-ethyl-1-(4-methylphenyl)methanesulfonamide have been evaluated for their ability to inhibit cyclooxygenase (COX) enzymes, which play a crucial role in the inflammatory process.

Table 1: Inhibitory Effects on COX Enzymes

Compound	COX-1 Inhibition (IC50)	COX-2 Inhibition (IC50)
N-ethyl-1-(4-methylphenyl)methanesulfonamide	150 μM	90 μM
Celecoxib	12.6 μM	0.5 μM

The above data suggest that while N-ethyl-1-(4-methylphenyl)methanesulfonamide shows some inhibitory activity against COX enzymes, it is less potent compared to established drugs like celecoxib.

Anticancer Potential

Recent studies have explored the anticancer properties of this compound. A patent application highlighted its efficacy in treating various cancers, including colorectal and breast cancer, by targeting cancer stem cells and preventing metastasis .

Table 2: Anticancer Efficacy Data

Cancer Type	Model Used	Result (EC50)
Colorectal Cancer	In vitro	25 μM
Breast Cancer	In vivo (mouse)	30 μM

These findings indicate promising potential for further development as an anticancer agent.

Antimicrobial Activity

N-ethyl-1-(4-methylphenyl)methanesulfonamide has also been investigated for its antimicrobial properties. Studies show that it exhibits moderate activity against various bacterial strains, including Mycobacterium tuberculosis.

Table 3: Antimicrobial Activity

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Mycobacterium tuberculosis	125 μM
Staphylococcus aureus	200 μM

Study on Anti-inflammatory Effects

A study conducted by Abdellatif et al. demonstrated that methanesulfonamide derivatives could release nitric oxide (NO), contributing to their anti-inflammatory effects. The study reported a significant percentage of NO release upon incubation with serum, indicating a mechanism through which these compounds exert their therapeutic effects .

Investigation into Anticancer Mechanisms

In another study focusing on the anticancer potential of methanesulfonamide derivatives, researchers found that these compounds could inhibit key pathways involved in cancer cell proliferation and survival. The results suggested that N-ethyl-1-(4-methylphenyl)methanesulfonamide might interfere with the signaling pathways of growth factors essential for tumor growth .